Cas no 239463-98-0 (4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid)

• Product Name: 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid
• CAS No: 239463-98-0
• MF: C₇H₃F₉O₂
• MW: 290.083153963089
• CID: 1415895
• PubChem ID: 5708539
• Update Time: 2025-06-09

4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 4,5,5,6,6,6-hexafluoro-4-(trifluoromethyl)-
• 239463-98-0
• 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid
• DTXSID701022999
• (2E)-4,5,5,6,6,6-HEXAFLUORO-4-(TRIFLUOROMETHYL)HEX-2-ENOIC ACID
• 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid 97%
• 4,5,5,6,6,6-HEXAFLUORO-4-(TRIFLUOROMETHYL)-2-HEXENOIC ACID
• (E)-4,5,5,6,6,6-hexafluoro-4-(trifluoromethyl)hex-2-enoic Acid

• Inchi： 1S/C7H3F9O2/c8-4(6(11,12)13,2-1-3(17)18)5(9,10)7(14,15)16/h1-2H,(H,17,18)/b2-1+
• InChI Key： AYHWXFOMIRCWPY-OWOJBTEDSA-N
• SMILES： FC(/C=C/C(=O)O)(C(F)(F)F)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 289.99893279g/mol
• Monoisotopic Mass: 289.99893279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid

Introduction to 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic Acid (CAS No: 239463-98-0)

4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number 239463-98-0, belongs to a class of molecules characterized by the presence of multiple fluorine atoms and a conjugated enone system. The structural features of this compound make it a promising candidate for further investigation in various chemical and biological applications.

The molecular structure of 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid consists of a hexyl chain with six fluorine atoms attached at specific positions, along with a trifluoromethyl group at the fourth carbon. This arrangement imparts exceptional electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological targets. The presence of a conjugated enone system further enhances its potential as a building block for more complex molecules.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and enhance drug bioavailability. The fluorine atoms in 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid can participate in various non-covalent interactions with biological molecules, making it a valuable tool for drug design and development. Additionally, the trifluoromethyl group is known to increase the lipophilicity and metabolic stability of pharmaceutical compounds, which can be crucial for their efficacy and duration of action.

One of the most compelling aspects of 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid is its potential application in the synthesis of novel bioactive molecules. Researchers have utilized similar fluorinated carboxylic acids as intermediates in the development of new drugs targeting various diseases. For instance, studies have shown that fluorinated enones can exhibit anti-inflammatory and anti-cancer properties by interacting with specific enzymes and receptors. The unique electronic properties of this compound make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of fluorinated compounds like 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid. Molecular modeling techniques have been employed to understand how the fluorine atoms and trifluoromethyl group influence the molecule's interactions with biological targets. These studies have provided valuable insights into the design of more effective drugs with improved pharmacokinetic profiles.

The synthesis of 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However， recent developments in fluorochemistry have made it increasingly feasible to produce complex fluorinated molecules efficiently. These advancements have opened up new avenues for exploring the potential applications of this compound in various fields.

In conclusion,4, 5, 5, 6, 6, and 6-Hexafluoro-4-(trifluoromethyl)hex-2-enonic acid (CAS No: 239463-98) is a structurally unique compound with significant potential in pharmaceutical research. Its unique combination of fluorine atoms and a conjugated enone system makes it a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated compounds， this molecule is likely to play an important role in future therapeutic strategies.